Cas no 84839-55-4 (tert-butyl 4-2-(tert-butoxy)-2-oxoethylidenepiperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-(tert-butoxy)-2-oxoethylidenepiperidine-1-carboxylate
• CAS No: 84839-55-4
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 5742213
• PubChem ID: 15565783
• Update Time: 2023-11-27

tert-butyl 4-2-(tert-butoxy)-2-oxoethylidenepiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 84839-55-4
• F14338
• EN300-1455386
• tert-Butyl 4-(2-(tert-butoxy)-2-oxoethylidene)piperidine-1-carboxylate
• SCHEMBL14419067
• tert-Butyl4-(2-(tert-butoxy)-2-oxoethylidene)piperidine-1-carboxylate
• tert-butyl 4-[2-(tert-butoxy)-2-oxoethylidene]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[2-(1,1-dimethylethoxy)-2-oxoethylidene]-, 1,1-dimethylethyl ester
• tert-butyl 4-2-(tert-butoxy)-2-oxoethylidenepiperidine-1-carboxylate

• Inchi： 1S/C16H27NO4/c1-15(2,3)20-13(18)11-12-7-9-17(10-8-12)14(19)21-16(4,5)6/h11H,7-10H2,1-6H3
• InChI Key： FTZCEUMWNKDARO-UHFFFAOYSA-N
• SMILES： O(C(N1CC/C(=C\C(=O)OC(C)(C)C)/CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Melting Point: 98-99 °C
• Boiling Point: 374.5±35.0 °C(Predicted)
• pka: -1.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids